Cas no 56758-58-8 (2,2,3-trifluoropropan-1-ol)

2,2,3-trifluoropropan-1-ol structure
2,2,3-trifluoropropan-1-ol structure
Product Name:2,2,3-trifluoropropan-1-ol
CAS No:56758-58-8
MF:C3H5F3O
MW:114.066411733627
CID:6579049
PubChem ID:59141106
Update Time:2024-01-02

2,2,3-trifluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2,3-trifluoropropan-1-ol
    • 1-Propanol, 2,2,3-trifluoro-
    • EN300-1932884
    • 56758-58-8
    • IBLQQEDNSBPPED-UHFFFAOYSA-N
    • SCHEMBL4173587
    • Inchi: 1S/C3H5F3O/c4-1-3(5,6)2-7/h7H,1-2H2
    • InChI Key: IBLQQEDNSBPPED-UHFFFAOYSA-N
    • SMILES: C(O)C(F)(F)CF

Computed Properties

  • Exact Mass: 114.02924926g/mol
  • Monoisotopic Mass: 114.02924926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 54.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.240±0.06 g/cm3(Predicted)
  • Boiling Point: 130.7±35.0 °C(Predicted)
  • pka: 13.41±0.10(Predicted)

2,2,3-trifluoropropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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